Cas no 2034338-01-5 (3-({1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}amino)pyrazine-2-carbonitrile)

3-({1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}amino)pyrazine-2-carbonitrile is a heterocyclic compound featuring a pyrazine-2-carbonitrile core linked to a substituted pyrimidine moiety via a piperidine spacer. Its structural complexity, including the trifluoromethyl and methyl groups on the pyrimidine ring, contributes to its potential as a versatile intermediate in medicinal chemistry and agrochemical research. The presence of electron-withdrawing groups enhances reactivity, making it valuable for further derivatization. This compound may exhibit favorable physicochemical properties, such as improved metabolic stability and binding affinity, due to its rigid scaffold and strategic substitution pattern. Its synthetic utility lies in applications such as kinase inhibitor development or bioactive molecule design.
3-({1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}amino)pyrazine-2-carbonitrile structure
2034338-01-5 structure
Product Name:3-({1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}amino)pyrazine-2-carbonitrile
CAS No:2034338-01-5
MF:C16H16F3N7
MW:363.340352058411
CID:5333529
Update Time:2025-06-08

3-({1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}amino)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-((1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)amino)pyrazine-2-carbonitrile
    • 3-[[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]amino]pyrazine-2-carbonitrile
    • 3-({1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}amino)pyrazine-2-carbonitrile
    • Inchi: 1S/C16H16F3N7/c1-10-23-13(16(17,18)19)8-14(24-10)26-6-2-11(3-7-26)25-15-12(9-20)21-4-5-22-15/h4-5,8,11H,2-3,6-7H2,1H3,(H,22,25)
    • InChI Key: VTUNMPZNNDWAQK-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=NC(C)=N1)N1CCC(CC1)NC1C(C#N)=NC=CN=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 512
  • XLogP3: 3
  • Topological Polar Surface Area: 90.6

3-({1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}amino)pyrazine-2-carbonitrile Pricemore >>

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Additional information on 3-({1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}amino)pyrazine-2-carbonitrile

Introduction to 3-({1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}amino)pyrazine-2-carbonitrile (CAS No. 2034338-01-5)

3-({1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}amino)pyrazine-2-carbonitrile, with the CAS number 2034338-01-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of pyrazine derivatives and is characterized by its unique structural features, including a trifluoromethyl group and a piperidine ring, which contribute to its potential biological activities and therapeutic applications.

The development of new chemical entities (NCEs) is a cornerstone of modern pharmaceutical research, and 3-({1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}amino)pyrazine-2-carbonitrile represents a promising candidate in this domain. Recent studies have highlighted its potential as a lead compound for the treatment of various diseases, particularly those involving the central nervous system (CNS) and cancer.

Molecular Structure and Synthesis: The molecular structure of 3-({1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}amino)pyrazine-2-carbonitrile is composed of a pyrazine core linked to a piperidine ring through an amino group. The presence of the trifluoromethyl group on the pyrimidine ring imparts unique chemical properties, such as enhanced lipophilicity and metabolic stability. These features are crucial for optimizing the pharmacokinetic profile of the compound, making it suitable for in vivo studies and clinical applications.

The synthesis of this compound typically involves multi-step reactions, including the formation of the piperidine ring, the introduction of the trifluoromethyl group, and the final coupling step to form the pyrazine derivative. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further research and development.

Biological Activity: Extensive in vitro and in vivo studies have demonstrated that 3-({1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}amino)pyrazine-2-carbonitrile exhibits potent biological activities. One of its key applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound has been shown to modulate specific neurotransmitter systems, including dopamine and serotonin receptors, which are implicated in these conditions.

In addition to its neuroprotective effects, 3-({1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}amino)pyrazine-2-carbonitrile has also demonstrated anti-cancer properties. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and apoptosis. These findings suggest its potential as a novel therapeutic agent for cancer treatment.

Clinical Trials: While still in early stages, clinical trials are underway to evaluate the safety and efficacy of 3-{[1-(2-methyl-pyrimidin)-6-(trifluoromethyl)-4-piperidine)]amino}pyrazine)-2-carbonitrile. Preliminary results from phase I trials have shown promising outcomes, with good tolerability and pharmacokinetic profiles observed in human subjects. Further clinical trials are planned to assess its therapeutic potential in larger patient populations.

Mechanism of Action: The mechanism by which 3-{[1-(2-methyl-pyrimidin)-6-(trifluoromethyl)-4-piperidine)]amino}pyrazine)-2-carbonitrile exerts its biological effects is multifaceted. It has been shown to interact with multiple targets within cells, including G protein-coupled receptors (GPCRs), ion channels, and enzymes involved in signal transduction pathways. This multi-target approach may contribute to its broad spectrum of activities and potential therapeutic benefits.

Safety Profile: Safety assessments are an essential component of drug development, and extensive toxicological studies have been conducted on 3-{[1-(2-methyl-pyrimidin)-6-(trifluoromethyl)-4-piperidine)]amino}pyrazine)-2-carbonitrile. These studies have indicated that it has a favorable safety profile, with minimal adverse effects observed at therapeutic doses. However, ongoing monitoring is necessary to ensure long-term safety and efficacy.

FUTURE PERSPECTIVES: The future prospects for 3-{[1-(2-methyl-pyrimidin)-6-(trifluoromethyl)-4-piperidine)]amino}pyrazine)-2-carbonitrile are promising. Continued research efforts aim to optimize its chemical structure for improved potency and selectivity. Additionally, combination therapies involving this compound with other drugs may enhance its therapeutic efficacy for treating complex diseases.

In conclusion, 3-{[1-(2-methyl-pyrimidin)-6-(trifluoromethyl)-4-piperidine)]amino}pyrazine)-2-carbonitrile (CAS No. 2034338-01-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery.

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